Cas no 144705-27-1 (2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole)

• Product Name: 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole
• CAS No: 144705-27-1
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 3752628
• PubChem ID: 5161067
• Update Time: 2025-07-18

2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-[1,6-hexanediylbis(thio)]bis-
• 1,6-bis(benzo[d]oxazol-2-ylthio)hexane
• 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole
• 2,2'-(hexane-1,6-diyldisulfanediyl)bis(1,3-benzoxazole)
• F0046-0015
• 2-{[6-(1,3-benzoxazol-2-ylthio)hexyl]thio}-1,3-benzoxazole
• 2-[6-(1,3-benzoxazol-2-ylsulfanyl)hexylsulfanyl]-1,3-benzoxazole
• AKOS000805777
• 144705-27-1
• AF-399/36461025
• STK806538

• Inchi： 1S/C20H20N2O2S2/c1(7-13-25-19-21-15-9-3-5-11-17(15)23-19)2-8-14-26-20-22-16-10-4-6-12-18(16)24-20/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key： UTICEVLPWQOEFT-UHFFFAOYSA-N
• SMILES： C(SC1=NC2=CC=CC=C2O1)CCCCCSC1=NC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 384.09662023Da
• Monoisotopic Mass: 384.09662023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole

Research Briefing on the Latest Advances in Chemical Biology and Medicine: Focus on 144705-27-1 and 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole

In recent years, the chemical biology and pharmaceutical fields have witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound with CAS number 144705-27-1 and the specific product 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole have garnered attention due to their unique chemical properties and biological activities. This research briefing aims to provide an in-depth analysis of the latest studies and findings related to these compounds, highlighting their potential applications and mechanisms of action.

The compound 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse pharmacological properties. Recent studies have explored its role as a potential inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The compound's structure, featuring a hexyl linker between two benzoxazole moieties, suggests enhanced binding affinity and selectivity towards target proteins, making it a promising candidate for drug development.

One of the key findings from recent research is the compound's ability to modulate the activity of certain kinases and proteases, which are critical in cellular signaling and disease progression. For instance, in vitro studies have demonstrated that 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole exhibits inhibitory effects on protein kinases involved in cancer cell proliferation. These findings are supported by molecular docking simulations, which reveal strong interactions between the compound and the ATP-binding sites of these kinases.

Additionally, the compound's pharmacokinetic properties have been investigated, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound has favorable bioavailability and stability, although further in vivo studies are required to confirm these observations. The CAS number 144705-27-1 has been referenced in several patents and research articles, indicating its potential as a scaffold for the development of new therapeutic agents.

In conclusion, the latest research on 144705-27-1 and 2-{[6-(1,3-benzoxazol-2-ylsulfanyl)hexyl]sulfanyl}-1,3-benzoxazole underscores their potential as valuable tools in chemical biology and drug discovery. While significant progress has been made in understanding their mechanisms of action and therapeutic potential, further studies are needed to fully elucidate their efficacy and safety profiles. This briefing serves as a comprehensive overview of current knowledge and highlights the importance of continued research in this area.